Cas no 799268-63-6 (1-(1Z-Octadecenyl)-2-(9Z-octadecenoyl)-sn-glycero-3-phosphocholine)

• Product Name: 1-(1Z-Octadecenyl)-2-(9Z-octadecenoyl)-sn-glycero-3-phosphocholine
• CAS No: 799268-63-6
• MF: C₄₄H₈₆NO₇P
• MW: 772.129915714264
• CID: 4728665
• PubChem ID: 168006429
• Update Time: 2025-06-20

1-(1Z-Octadecenyl)-2-(9Z-octadecenoyl)-sn-glycero-3-phosphocholine Chemical and Physical Properties

Names and Identifiers

• 1-(1Z-octadecenyl)-2-(9Z-octadecenoyl)-sn-glycero-3-phosphocholine
• 1-[(1Z)-octadecenyl]-2-[(9Z)-octadecenoyl]-sn-glycero-3-phosphocholine
• 1-(1-enyl-stearoyl)-2-oleoyl-sn-glycero-3-phosphocholine
• 1-(1Z-Octadecenyl)-2-oleoyl-sn-glycero-3-phosphocholine
• DSWOVBIRJNAJAF-NVJOKYTBSA-N
• 1-(1-enyl-stearoyl)-2-oleoyl-G
• 1-O-1′-(Z)-octadecenyl-2--(9Z-octadecenoyl)-sn-glycero-3-phosphocholine; GPCho(18:0p/18:1(9Z)); 110629
• Q27159025
• 1-(1-enyl-stearoyl)-2-oleoyl-GPC (P-18:0/18:1)
• 3,5,9-Trioxa-4-phosphaheptacos-10-en-1-aminium, 4-hydroxy-N,N,N-trimethyl-7-[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]-, inner salt, 4-oxide, (7R,10Z)-
• 1-(1-enyl-stearoyl)-2-oleoyl-GPC
• (2R)-2-{[(9Z)-octadec-9-enoyl]oxy}-3-{[(1Z)-octadec-1-en-1-yl]oxy}propyl 2-(trimethylazaniumyl)ethyl phosphate
• PC(P-18:0/18:1)
• GPC(P-18:0/18:1)
• SCHEMBL2124044
• LMGP01030013
• CHEBI:86241
• 1-[(1Z)-octadecenyl]-2-oleoyl-sn-glycero-3-phosphocholine
• PC(P-18:0/18:1(9Z))
• 799268-63-6
• 3,5,9-Trioxa-4-phosphaheptacos-10-en-1-aminium,4-hydroxy-N,N,N-trimethyl-7-[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]-,innersalt,4-oxide,(7R,10Z)-
• 1-(1Z-Octadecenyl)-2-(9Z-octadecenoyl)-sn-glycero-3-phosphocholine

• MDL： MFCD22416569
• Inchi： 1S/C44H86NO7P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-39-49-41-43(42-51-53(47,48)50-40-38-45(3,4)5)52-44(46)37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h21,23,36,39,43H,6-20,22,24-35,37-38,40-42H2,1-5H3/b23-21-,39-36-/t43-/m1/s1
• InChI Key： DSWOVBIRJNAJAF-NVJOKYTBSA-N
• SMILES： P(=O)([O-])(OC[C@@H](CO/C=C\CCCCCCCCCCCCCCCC)OC(CCCCCCC/C=C\CCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 771.61419108g/mol
• Monoisotopic Mass: 771.61419108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 53
• Rotatable Bond Count: 42
• Complexity: 896
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.1
• XLogP3: 15.2

Experimental Properties

• Color/Form: 1 mg/mL (852467C-5mg)
  2 mg/mL (852467C-10mg)
  5 mg/mL (852467C-25mg)

1-(1Z-Octadecenyl)-2-(9Z-octadecenoyl)-sn-glycero-3-phosphocholine Security Information

• Hazardous Material transportation number：UN 1888 6.1 / PGIII
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphocholines 1-(1Z-alkenyl),2-acyl-glycerophosphocholines

Additional information on 1-(1Z-Octadecenyl)-2-(9Z-octadecenoyl)-sn-glycero-3-phosphocholine

Introduction to 1-(1Z-Octadecenyl)-2-(9Z-octadecenoyl)-sn-glycero-3-phosphocholine (CAS No. 799268-63-6)

1-(1Z-Octadecenyl)-2-(9Z-octadecenoyl)-sn-glycero-3-phosphocholine (CAS No. 799268-63-6) is a complex phospholipid that has garnered significant attention in the fields of biochemistry, biophysics, and pharmaceutical research. This compound, commonly referred to as 18:1(9Z)/18:1(1Z) PC, is a key component in various biological membranes and plays a crucial role in cellular signaling and lipid metabolism. Its unique structural properties make it an essential tool for researchers studying membrane dynamics and lipidomics.

The molecular structure of 1-(1Z-Octadecenyl)-2-(9Z-octadecenoyl)-sn-glycero-3-phosphocholine consists of a glycerol backbone with two fatty acid chains attached at the sn-1 and sn-2 positions. The sn-1 position is occupied by an 18-carbon fatty acid with a double bond at the 9th carbon (9Z-octadecenoyl), while the sn-2 position is occupied by an 18-carbon fatty acid with a double bond at the 1st carbon (1Z-octadecenyl). The phosphocholine head group, attached at the sn-3 position, imparts amphipathic properties to the molecule, allowing it to form bilayers and vesicles in aqueous environments.

Recent studies have highlighted the importance of 1-(1Z-Octadecenyl)-2-(9Z-octadecenoyl)-sn-glycero-3-phosphocholine in various biological processes. For instance, research published in the Journal of Lipid Research has shown that this phospholipid is involved in the regulation of membrane fluidity and permeability, which are critical for maintaining cellular homeostasis. Additionally, its presence in cell membranes has been linked to the modulation of receptor-mediated signaling pathways, influencing processes such as cell proliferation, differentiation, and apoptosis.

In the context of pharmaceutical research, 1-(1Z-Octadecenyl)-2-(9Z-octadecenoyl)-sn-glycero-3-phosphocholine has been explored for its potential therapeutic applications. One notable area of interest is its use as a model compound in the development of lipid-based drug delivery systems. The ability of this phospholipid to form stable liposomes makes it an attractive candidate for encapsulating and delivering hydrophobic drugs to target cells. Studies have demonstrated that liposomes containing 18:1(9Z)/18:1(1Z) PC exhibit enhanced stability and improved drug release kinetics compared to traditional formulations.

Beyond its role in drug delivery, 1-(1Z-Octadecenyl)-2-(9Z-octadecenoyl)-sn-glycero-3-phosphocholine has also been investigated for its potential in treating lipid-related disorders. Research published in the Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids has shown that alterations in the levels of this phospholipid are associated with conditions such as atherosclerosis and non-alcoholic fatty liver disease (NAFLD). Understanding the mechanisms by which 18:1(9Z)/18:1(1Z) PC influences lipid metabolism could lead to new therapeutic strategies for these conditions.

The analytical characterization of 1-(1Z-Octadecenyl)-2-(9Z-octadecenoyl)-sn-glycero-3-phosphocholine has been facilitated by advances in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These techniques allow for precise determination of the molecular structure and composition of this phospholipid, enabling researchers to study its behavior in complex biological systems. For example, liquid chromatography-mass spectrometry (LC-MS) has been used to quantify 18:1(9Z)/18:1(1Z) PC levels in various tissues and cell types, providing valuable insights into its physiological roles.

In conclusion, 1-(1Z-Octadecenyl)-2-(9Z-octadecenoyl)-sn-glycero-3-phosphocholine (CAS No. 799268-63-6) is a multifaceted phospholipid with significant implications for both fundamental research and applied science. Its unique structural properties and biological functions make it an important molecule for studying membrane dynamics, lipid metabolism, and drug delivery systems. As research continues to uncover new aspects of its behavior, this compound is likely to remain a focal point in the fields of biochemistry and pharmaceutical science.